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Compound of Interest
Compound Name: MSAB
Cat. No.: B1677543

For researchers, scientists, and drug development professionals, ensuring the safe and proper
disposal of chemical reagents is a critical component of laboratory safety and environmental
responsibility. This guide provides essential information and step-by-step procedures for the
disposal of MSAB (Methyl 3-{[(4-methylphenyl)sulfonyllJamino}benzoate), a compound used in
various research applications. Adherence to these guidelines is crucial for minimizing
environmental impact and ensuring a safe laboratory environment.

Chemical and Physical Properties of MSAB

A summary of the key quantitative data for MSAB (CAS Number: 173436-66-3) is presented
below. This information is essential for understanding the compound'’s characteristics and for
making informed decisions regarding its handling and disposal.

Property Value

Molecular Formula C15H15N0O4S

Molecular Weight 305.35 g/mol

Appearance Off-white to purple powder
Solubility DMSO: 25 mg/mL, clear

Storage Temperature

2-8°C
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Experimental Protocol for the Disposal of MSAB

The following protocol outlines the recommended steps for the safe disposal of MSAB. This
procedure should be carried out in a designated waste disposal area and while wearing
appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat.

1. Waste Identification and Segregation:
« ldentify the waste material as MSAB.

+ Do not mix MSAB waste with other chemical waste streams unless explicitly permitted by
your institution's environmental health and safety (EHS) office.

2. Preparation for Disposal:
o For solid MSAB waste, carefully sweep or scoop the material, avoiding dust generation.

o For solutions of MSAB, absorb the liquid with an inert, non-combustible absorbent material
such as vermiculite, sand, or diatomaceous earth.

3. Packaging of Waste:

e Place the solid MSAB waste or the absorbent material containing the MSAB solution into a
clearly labeled, leak-proof container.

e The container must be compatible with the chemical and approved for hazardous waste
disposal.

e Securely seal the container.

4. Labeling of Waste Container:

o Label the waste container with the following information:
o "Hazardous Waste"

o The full chemical name: "Methyl 3-{[(4-methylphenyl)sulfonyl]amino}benzoate"
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o CAS Number: "173436-66-3"
o An indication of the hazards (e.qg., "Irritant")
o The accumulation start date.

5. Storage of Waste:

o Store the sealed and labeled waste container in a designated hazardous waste accumulation

area.
e This area should be secure, well-ventilated, and away from incompatible materials.
6. Final Disposal:

» Arrange for the collection and disposal of the MSAB waste through your institution's EHS
office or a licensed hazardous waste disposal contractor.

» Disposal must be conducted in accordance with all applicable federal, state, and local
regulations.[1] Do not dispose of MSAB down the drain or in the regular trash.

MSAB Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of MSAB.
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MSAB Disposal Workflow Diagram

Disclaimer: This information is intended as a general guide. Always consult your institution's
specific safety and disposal protocols and the Safety Data Sheet (SDS) for MSAB before
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handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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